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Introduction

Sophocarpine is a quinolizidine alkaloid naturally occurring in plants from the Sophora genus,

such as Sophora alopecuroides L.[1][2]. As a bioactive compound with a long history in

traditional medicine, it has garnered significant interest in the scientific community. Extensive

research has demonstrated its wide range of pharmacological activities, including anti-

inflammatory, anticancer, antiviral, analgesic, and organ-protective effects[1][2]. These effects

are attributed to its ability to modulate multiple key cellular signaling pathways, such as NF-κB,

MAPK, and PI3K/AKT[1]. These application notes provide detailed experimental protocols and

summarized data to guide researchers in utilizing Sophocarpine for in vitro and in vivo studies.

Section 1: Key Signaling Pathways Modulated by
Sophocarpine
Sophocarpine exerts its biological effects by targeting critical cellular signaling cascades

involved in inflammation, cell proliferation, and apoptosis.
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1.1 PI3K/AKT/mTOR Pathway

In various cancer models, including castration-resistant prostate cancer, Sophocarpine has

been shown to inhibit the PI3K/AKT/mTOR signaling pathway. This inhibition suppresses tumor

cell proliferation, migration, and invasion while promoting apoptosis, highlighting its potential as

an anti-cancer agent.
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Sophocarpine inhibits the pro-survival PI3K/AKT/mTOR pathway.

1.2 NF-κB and MAPK Pathways

Sophocarpine demonstrates potent anti-inflammatory properties by downregulating the NF-κB

and MAPK signaling pathways. In models of inflammation, such as LPS-stimulated

macrophages, Sophocarpine reduces the production of pro-inflammatory cytokines like TNF-α

and IL-6.
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Preparation

Experiment Analysis

1. Cell Seeding
(e.g., RAW 264.7)

3. Cell Treatment
(Pre-incubation)

2. Compound Preparation
(Sophocarpine in DMSO)

4. Stimulation
(e.g., LPS)

5. Incubation
(24 hours)

6. Endpoint Assay
(e.g., ELISA, MTT)

7. Data Acquisition
(Plate Reader) 8. Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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